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Compound of Interest

Compound Name: Cy5.5 azide

Cat. No.: B14094845 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals handling Cy5.5
azide. Adherence to these procedures is critical for minimizing risk and ensuring the integrity of

your research.

Cy5.5 azide is a fluorescent dye containing an azide functional group, commonly used in

bioconjugation reactions, such as "click chemistry." This dual nature presents a unique set of

hazards that must be addressed with rigorous safety protocols. The organic azide component

is potentially explosive and toxic, while the cyanine dye can be an irritant. This guide outlines

the necessary personal protective equipment (PPE), step-by-step operational plans, and waste

disposal procedures to ensure the safe handling of this compound.

Essential Safety and Handling Information
A thorough understanding of the properties of Cy5.5 azide is the foundation of its safe use in

the laboratory. The following table summarizes key quantitative data for this compound.
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Property Value Source(s)

Storage Temperature -20°C [1]

Storage Conditions In the dark, desiccate [1]

Excitation Maximum (λex) ~684 nm N/A

Emission Maximum (λem) ~710 nm N/A

Hazard Classifications

Eye Irritant 2, Skin Irritant 2,

STOT SE 3 (Respiratory

system)

[2]

Signal Word Warning [2]

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2]

Operational Plan: From Receipt to Reaction
All handling of Cy5.5 azide, in both solid and solution form, must be conducted in a certified

chemical fume hood.[3]

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product is clearly labeled.

Record the date of receipt on the container.

Store the container at -20°C in a designated, dry, and dark location.[1]

Ensure the storage area is away from incompatible materials such as acids, heavy metals,

and oxidizing agents.[4]

Preparation of Stock Solutions
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Personal Protective Equipment (PPE):

Body: A buttoned laboratory coat.

Hands: Double-glove with nitrile or neoprene chemical-resistant gloves.

Eyes/Face: Splash-proof safety goggles and a face shield.

Procedure:

Designate a work area within the chemical fume hood exclusively for handling Cy5.5
azide.

Use plastic or ceramic spatulas for transferring the solid compound; never use metal

spatulas as they can form shock-sensitive metal azides.[3]

To minimize inhalation of dust, carefully weigh the desired amount of solid Cy5.5 azide in

the fume hood.

Slowly add the appropriate solvent (e.g., DMSO, DMF) to the solid to avoid splashing.

Ensure the resulting solution concentration does not exceed 1 M.[5]

Use in Experimental Protocols (e.g., Click Chemistry)
Personal Protective Equipment (PPE): Same as for stock solution preparation.

Incompatible Solvents:Never use halogenated solvents such as dichloromethane or

chloroform, as they can form explosive di- and tri-azidomethane.[6]

Reaction Conditions:

Perform the reaction in a fume hood, behind a blast shield if possible, especially when

scaling up or heating.[3]

Avoid contact with acids, which can generate highly toxic and explosive hydrazoic acid.[5]

Ensure all glassware is free from heavy metal contamination.
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Do not expose the compound to excessive heat, friction, or shock.[6]

Disposal Plan: Managing Cy5.5 Azide Waste
All waste contaminated with Cy5.5 azide must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Waste Segregation:

Collect all azide-containing waste in a dedicated, clearly labeled, and sealed container.[6]

Do not mix azide waste with acidic waste.[6]

Do not dispose of azide solutions down the drain. This can lead to the formation of

explosive metal azides in the plumbing.[7]

Solid Waste:

Contaminated PPE (gloves, etc.), weigh paper, and plasticware should be placed in the

designated azide waste container.

Liquid Waste:

Collect all liquid waste containing Cy5.5 azide, including reaction mixtures and instrument

effluent, in a sealed, compatible waste container.

Label the container clearly as "Hazardous Waste: Contains Organic Azide and Cyanine

Dye."

Decontamination:

Before final disposal, it is recommended to convert the organic azide to a more stable

derivative, such as an amine, if feasible within the laboratory's capabilities and safety

protocols.[5]

For spills, absorb the material with an inert absorbent and place it in the designated azide

waste container. Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.
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Experimental Workflow
The following diagram illustrates a typical workflow for a copper-catalyzed azide-alkyne

cycloaddition (CuAAC) reaction using Cy5.5 azide.

Preparation

Click Reaction

Purification

Analysis

Weigh Cy5.5 Azide
(in fume hood)
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Combine Cy5.5 Azide,
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Add to Reaction

Prepare Alkyne-modified
Biomolecule

Add to Reaction
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Biomolecule
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Analyze Conjugate
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Click to download full resolution via product page

Caption: Workflow for Cy5.5 azide bioconjugation via click chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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